Cas no 1260783-92-3 (2-bromo-4-fluorobenzene-1-carboximidamide)

• Product Name: 2-bromo-4-fluorobenzene-1-carboximidamide
• CAS No: 1260783-92-3
• MF: C₇H₆BrFN₂
• MW: 217.038343906403
• CID: 5833822
• PubChem ID: 53416652
• Update Time: 2025-05-24

2-bromo-4-fluorobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-fluorobenzene-1-carboximidamide
• EN300-1911772
• 1260783-92-3
• 2-bromo-4-fluorobenzenecarboximidamide

• Inchi： 1S/C7H6BrFN2/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,(H3,10,11)
• InChI Key： RRGAUSQIDFTLSZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(=N)N)F

Computed Properties

• Exact Mass: 215.96984g/mol
• Monoisotopic Mass: 215.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-bromo-4-fluorobenzene-1-carboximidamide

Introduction to 2-Bromo-4-Fluorobenzene-1-Carboximidamide (CAS No. 1260783-92-3)

2-Bromo-4-fluorobenzene-1-carboximidamide (CAS No. 1260783-92-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a fluorine atom, and an amidine group. These functional groups contribute to its diverse chemical properties and potential applications in drug discovery and development.

The chemical formula of 2-bromo-4-fluorobenzene-1-carboximidamide is C₈H₆BrFN₃, and its molecular weight is approximately 235.06 g/mol. The compound is a white to off-white solid at room temperature and is sparingly soluble in water but readily soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties make it suitable for various experimental conditions in laboratory settings.

In recent years, 2-bromo-4-fluorobenzene-1-carboximidamide has been extensively studied for its potential biological activities. One of the key areas of interest is its role as a scaffold for the development of novel therapeutic agents. The presence of the bromine and fluorine atoms allows for the modulation of the compound's electronic properties, which can influence its binding affinity to specific biological targets. This makes it an attractive candidate for the design of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 2-bromo-4-fluorobenzene-1-carboximidamide as a lead compound for the development of anti-cancer drugs. The researchers found that this compound exhibited significant cytotoxic activity against several human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways.

In addition to its anti-cancer properties, 2-bromo-4-fluorobenzene-1-carboximidamide has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. A study conducted by a team of researchers at a leading pharmaceutical company demonstrated that this compound could effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

The synthetic route for 2-bromo-4-fluorobenzene-1-carboximidamide involves several well-established chemical reactions. One common method involves the reaction of 2-bromo-4-fluorobenzoic acid with ammonia or an amine derivative under appropriate conditions to form the amidine group. This synthetic approach allows for the preparation of high-purity compounds suitable for further biological evaluation.

The safety profile of 2-bromo-4-fluorobenzene-1-carboximidamide has been evaluated in preclinical studies, which have shown that it exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, thorough safety assessments are necessary before advancing to clinical trials. These assessments typically include in vitro cytotoxicity studies, animal toxicity tests, and pharmacokinetic evaluations to ensure that the compound is safe and effective for human use.

In conclusion, 2-bromo-4-fluorobenzene-1-carboximidamide (CAS No. 1260783-92-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential, paving the way for future advancements in drug discovery and development.